Cas no 103982-05-4 (Benzoic acid,2-[[[(1,1-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester)

• Product Name: Benzoic acid,2-[[[(1,1-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 103982-05-4
• MF: C₁₇H₂₈NO₅P
• MW: 357.381686210632
• CID: 155787
• PubChem ID: 190644
• Update Time: 2025-04-19

Benzoic acid,2-[[[(1,1-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[(1,1-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[ethoxy-(2-methylbutan-2-ylamino)phosphoryl]oxybenzoate
• DTXSID30908707
• Benzoic acid, 2-((((1,1-dimethylpropyl)amino)ethoxyphosphinyl)oxy)-, 1-methylethyl ester
• propan-2-yl 2-({ethoxy[(2-methylbutan-2-yl)amino]phosphoryl}oxy)benzoate
• 103982-05-4

• Inchi： 1S/C17H28NO5P/c1-7-17(5,6)18-24(20,21-8-2)23-15-12-10-9-11-14(15)16(19)22-13(3)4/h9-13H,7-8H2,1-6H3,(H,18,20)
• InChI Key： GBCVZXAJELZKQQ-UHFFFAOYSA-N
• SMILES： P(NC(C)(C)CC)(=O)(OCC)OC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Exact Mass: 357.17064
• Monoisotopic Mass: 357.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 425.5°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.492
• PSA: 73.86
• LogP: 4.94430